Cas no 919041-46-6 (2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide structure
919041-46-6 structure
Product Name:2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
CAS No:919041-46-6
MF:C19H20N6O3
MW:380.400503158569
CID:6382372
Update Time:2025-07-23

2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
    • 2-[4,7-dimethyl-1,3-dioxo-6-(1-phenylethyl)purino[7,8-a]imidazol-2-yl]acetamide
    • Inchi: 1S/C19H20N6O3/c1-11-9-23-15-16(22(3)19(28)24(17(15)27)10-14(20)26)21-18(23)25(11)12(2)13-7-5-4-6-8-13/h4-9,12H,10H2,1-3H3,(H2,20,26)
    • InChI Key: JREPPHGHYODFJR-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O)N=C1N2C([H])=C(C([H])([H])[H])N1C([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Pricemore >>

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Additional information on 2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

2-1,7-Dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS No. 919041-46-6): A Comprehensive Overview

2-1,7-Dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS No. 919041-46-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C20H20N6O3, and it has a molecular weight of 380.40 g/mol.

The structural complexity of 2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide makes it a valuable candidate for various applications in drug discovery and development. The presence of multiple functional groups such as methyl groups, amide groups, and the imidazopurine core provides a rich platform for chemical modifications and derivatization. These modifications can potentially enhance the compound's pharmacological properties, including solubility, stability, and bioavailability.

Recent studies have highlighted the potential therapeutic applications of imidazopurines, particularly in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain imidazopurine derivatives exhibit potent antiviral activity against RNA viruses such as influenza and SARS-CoV-2. The researchers found that these compounds can inhibit viral replication by interfering with key viral enzymes and pathways.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers investigated the anticancer properties of imidazopurine derivatives. The study demonstrated that these compounds can induce apoptosis in cancer cells by modulating specific signaling pathways involved in cell survival and proliferation. The results suggested that imidazopurine derivatives could be promising candidates for the development of novel anticancer agents.

The pharmacokinetic properties of 2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide have also been studied extensively. A study published in the Journal of Pharmaceutical Sciences in 2019 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of CAS No. 919041-46-6 is another critical aspect that has been investigated in recent studies. A toxicology study published in Toxicological Sciences in 2020 evaluated the acute and chronic toxicity of this compound in animal models. The results showed that the compound was well-tolerated at therapeutic doses and did not exhibit significant toxicity or adverse effects. These findings support its potential use as a safe and effective therapeutic agent.

In addition to its therapeutic applications, imidazopurine derivatives have also been explored for their potential use as diagnostic tools. A study published in Analytical Chemistry in 2018 reported the development of a novel fluorescence-based assay using imidazopurine derivatives to detect specific biomarkers associated with various diseases. The assay demonstrated high sensitivity and specificity, making it a valuable tool for early disease diagnosis and monitoring.

The synthesis of 2-1,7-dimethyl-2,4-dioxo-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide has been optimized using various synthetic routes to improve yield and purity. A recent review article published in Organic & Biomolecular Chemistry in 2020 summarized the different synthetic methods used to prepare this compound and its derivatives. The review highlighted the advantages and limitations of each method and provided insights into future directions for synthetic optimization.

The future prospects for CAS No. 919041-46-6 are promising. Ongoing research is focused on further elucidating its mechanism of action and identifying new therapeutic targets. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches. These advancements are expected to broaden the therapeutic applications of this compound and enhance its clinical utility.

In conclusion, 2-1,7-dimethyl-2,4-dioxo -8-(1 -phenylethyl)- 1 H, 2 H, 3 H, 4 H, 8 H-imidazo [ 1, 2 -g ] purin -3 -ylacetamide (CAS No . 919041 -46 -6)is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool.

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